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Compound of Interest

Compound Name: Rhenium(VII) oxide

Cat. No.: B075600

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core hygroscopic
characteristics of Rhenium(VIl) oxide (Re207). The information is intended to support
research, development, and handling of this compound in environments where moisture
sensitivity is a critical consideration.

Introduction to Rhenium(VIl) Oxide

Rhenium(VIl) oxide, also known as rhenium heptoxide, is a yellow crystalline solid with the
chemical formula Re207.[1][2][3] It is a key precursor in the synthesis of various organorhenium
complexes and finds application as a catalyst in several organic reactions.[4] A defining
characteristic of Rhenium(VIl) oxide is its pronounced hygroscopic and deliquescent nature,
readily reacting with atmospheric water vapor.[2][5] This reactivity leads to the formation of
perrhenic acid (HReOa), a strong acid.[1] Understanding and controlling the interaction of
Re207 with water is paramount for its effective use and for maintaining sample integrity.

Physicochemical Properties

A summary of the key physical and chemical properties of Rhenium(VIl) oxide and its
hydration product, perrhenic acid, is presented below.

Table 1: Physical and Chemical Properties of Rhenium(VII) Oxide

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b075600?utm_src=pdf-interest
https://www.benchchem.com/product/b075600?utm_src=pdf-body
https://www.benchchem.com/product/b075600?utm_src=pdf-body
https://www.benchchem.com/product/b075600?utm_src=pdf-body
https://en.wikipedia.org/wiki/Rhenium(VII)_oxide
https://pubchem.ncbi.nlm.nih.gov/compound/123106
https://m.chemicalbook.com/ProductChemicalPropertiesCB5421721_EN.htm
https://www.scbt.com/p/rhenium-vii-oxide-1314-68-7
https://www.benchchem.com/product/b075600?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/123106
https://www.nbinno.com/article/other-organic-chemicals/understanding-rhenium-vii-oxide-properties-safety-and-sourcing-strategies-wj
https://en.wikipedia.org/wiki/Rhenium(VII)_oxide
https://www.benchchem.com/product/b075600?utm_src=pdf-body
https://www.benchchem.com/product/b075600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References
Chemical Formula Re207 [11[3]
Molar Mass 484.41 g/mol [3]
Yellow to pale green crystalline
Appearance [3]
powder
Melting Point 220 °C (decomposes) [3]
Boiling Point 360 °C (sublimes) [3]
Density 6.103 g/cm3 at 25 °C [3]
N Soluble in water, ethanol,
Solubility ] ) o [3]
diethyl ether, dioxane, pyridine
Strongly hygroscopic and
Hygroscopicity ) Iy e P [2][5][6]
deliquescent
Table 2: Physical and Chemical Properties of Perrhenic Acid
Property Value References
Chemical Formula HReO4 [1]
Molar Mass 251.21 g/mol [3]
Appearance Exists in solution [3]
Solubility Soluble in water [1]

Hygroscopic Nature and Reactivity with Water

Rhenium(VIl) oxide is classified as a strongly hygroscopic and deliquescent material.[2][6]

This means it not only absorbs moisture from the atmosphere but will continue to do so until it

dissolves in the absorbed water, forming a liquid solution of perrhenic acid. The chemical

transformation is described by the following reaction:

Re207 (s) + H20 (l) - 2HReOa4 (aq)
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This reaction is a critical consideration for the handling and storage of Rhenium(VIl) oxide, as
exposure to ambient humidity will lead to the degradation of the solid material.

Quantitative Hygroscopicity Data

Despite the well-documented qualitative hygroscopic nature of Rhenium(VII) oxide, specific
quantitative data such as water vapor sorption isotherms, the rate of water uptake at various
relative humidities, and the precise enthalpy of solution are not readily available in the reviewed
scientific literature. To obtain such data, the experimental protocols outlined in Section 4.0
would need to be performed.

Table 3: Quantitative Hygroscopicity Data for Rhenium(VIIl) Oxide

Parameter Value References

] Data not available in reviewed
Water Vapor Sorption Isotherm _
literature

Data not available in reviewed
Rate of Water Uptake ]
literature

) Data not available in reviewed
Enthalpy of Solution (AHsoIn)

literature
Gibbs Free Energy of Data not available in reviewed
Hydration (AGhyd) literature

The standard molar enthalpy of formation for solid Re207 is reported as -1272 kJ/mol.[7] While
this value is crucial for thermodynamic calculations, it does not directly quantify the energy
change upon dissolution in water.

Experimental Protocols for Characterization of
Hygroscopicity

To quantitatively assess the hygroscopic nature of Rhenium(VIl) oxide, standardized
experimental techniques such as Dynamic Vapor Sorption (DVS) and Thermogravimetric
Analysis (TGA) are recommended.
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Dynamic Vapor Sorption (DVS)

DVS is a gravimetric technique that measures the mass change of a sample as a function of

relative humidity (RH) at a constant temperature. This allows for the determination of water

sorption and desorption isotherms.

Protocol for DVS Analysis of Rhenium(VII) Oxide:

Sample Preparation: Due to the highly hygroscopic nature of Re207, sample loading should
be performed in a controlled low-humidity environment (e.g., a glove box with a desiccant or
under a dry nitrogen purge).

Instrumentation: Utilize a DVS instrument with a sensitive microbalance.

Sample Loading: Place approximately 5-10 mg of Rhenium(VIl) oxide powder onto the DVS
sample pan.

Drying/Initial Equilibration: Start the experiment by drying the sample in the DVS instrument
at a controlled temperature (e.g., 25 °C) under a stream of dry nitrogen (0% RH) until a
stable mass is achieved. This establishes the dry mass of the sample.

Sorption Phase: Increase the relative humidity in a stepwise manner (e.g., in increments of
10% RH from 0% to 90% RH). At each step, allow the sample mass to equilibrate. The
equilibrium criterion is typically a mass change of less than 0.002% over a 10-minute period.

Desorption Phase: After reaching the maximum RH, decrease the humidity in a similar
stepwise manner back to 0% RH to measure the desorption isotherm.

Data Analysis: Plot the percentage change in mass against the relative humidity to generate
the sorption and desorption isotherms.

Thermogravimetric Analysis (TGA) with Controlled
Humidity

TGA can be used to determine the water content of a sample and to study its thermal stability

in the presence of moisture.
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Protocol for TGA Analysis of Rhenium(VII) Oxide:

Sample Preparation: As with DVS, handle and load the Rhenium(VIl) oxide sample in a dry
environment to prevent premature hydration.

Instrumentation: Use a TGA instrument equipped with a humidity generator.

Sample Loading: Place a small, accurately weighed sample (5-10 mg) of Re207 into the TGA
crucible.

Isothermal Humidity Exposure:

o Heat the sample to a desired isothermal temperature (e.g., 25 °C) under a dry nitrogen
atmosphere.

o Introduce a controlled relative humidity (e.g., 50% RH) and monitor the mass change over
time to determine the rate of water uptake.

Temperature Ramp under Controlled Humidity:
o Equilibrate the sample at a specific RH at a low temperature.

o Initiate a temperature ramp (e.g., 10 °C/min) while maintaining the controlled humidity to
observe any thermally induced interactions with water.

Data Analysis: The TGA curve will show the mass change as a function of time or
temperature, providing information on the amount of water absorbed and the stability of the
hydrated species.

Visualizations
Reaction Pathway of Rhenium(VIl) Oxide Hydration
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Reaction of Rhenium(VIIl) Oxide with Water

Rhenium(VII) Oxide (s) Water (1)
(Re207) (H20)

+ H20

Perrhenic Acid (aq)
(2HReO4)

Click to download full resolution via product page

Caption: Hydration of Rhenium(VIl) oxide to form perrhenic acid.

Experimental Workflow for Hygroscopicity Assessment
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Workflow for Hygroscopicity Analysis of Re207

Sample Preparation

Handle Re207 in
low-humidity environment

Dynamic Vapor Sorption (DVS) Thermagravimetric Analysis (TGA)

Load sample into DVS Load sample into TGA
Run sorption/desorption Isothermal humidity exposure
cycle (0-90% RH) or temperature ramp
Generate sorption isotherm Determine water uptake rate

Data Analysis & Interprétation

Quantify hygroscopicity and

determine stability

Click to download full resolution via product page

Caption: Experimental workflow for hygroscopicity characterization.

Handling and Storage Recommendations

Given its extreme sensitivity to moisture, Rhenium(VIl) oxide must be handled and stored
under controlled atmospheric conditions.[8] It is recommended to store the compound in a
tightly sealed container, preferably under an inert atmosphere such as argon or dry nitrogen.[8]
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Storage areas should be cool and dry. All handling of the material outside of a sealed container
should be performed in a glove box or a dry room to prevent degradation.

Conclusion

Rhenium(VIl) oxide is a highly hygroscopic material that readily reacts with water to form
perrhenic acid. This property is a critical factor in its handling, storage, and application. While
qualitative descriptions of its moisture sensitivity are well-established, there is a notable lack of
specific quantitative data in the public domain. The experimental protocols detailed in this guide
provide a framework for obtaining this crucial information, which would be of significant value to
researchers and professionals working with this compound. Proper adherence to stringent
handling and storage procedures is essential to maintain the integrity and reactivity of
Rhenium(VII) oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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